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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: Clarifying the Nomenclature
In the realm of fragrance chemistry, precise nomenclature is paramount. This guide addresses

the distinction between the commercially significant fragrance molecule known as Florol® and

the chemical name "4-allyltetrahydropyran-4-ol." Initial research indicates that "4-

allyltetrahydropyran-4-ol" does not correspond to a commonly referenced or commercially

available fragrance ingredient. Conversely, Florol® is a well-documented and widely used

component in the fragrance industry. It is chemically identified as tetrahydro-4-methyl-2-(2-

methylpropyl)-2H-pyran-4-ol, with the CAS number 63500-71-0.[1][2][3] This guide will focus on

the technical aspects of Florol®, providing a comprehensive overview for scientific and

research applications.

Part 1: Chemical Identity and Properties of Florol®
Florol® is a synthetic fragrance molecule prized for its fresh, soft, and natural floral aroma,

often reminiscent of lily-of-the-valley (muguet).[2][4][5] It is a stable and substantive building
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block in perfumery, valued for its ability to impart elegant floral diffusion without drastically

altering the overall character of a fragrance.[2][6]

Chemical Structure and Isomerism
The IUPAC name for Florol® is 4-methyl-2-(2-methylpropyl)oxan-4-ol.[4] The molecule

possesses an asymmetric carbon, and it is the racemic mixture that is typically used in

perfumery.[1]

Molecular Formula: C10H20O2[1][7]

Molecular Weight: 172.27 g/mol [1]

Physicochemical Properties
A summary of the key physicochemical properties of Florol® is presented in the table below.

Property Value Source

Appearance Colorless liquid [1]

CAS Number 63500-71-0 [1][2][3]

EINECS Number 405-040-6 [1]

Density 0.952 g/cm³ [1]

Refractive Index @ 20°C 1.455 - 1.460 [1]

Boiling Point 227°C [1]

Flash Point >100°C (>212°F) [1][2]

Vapor Pressure 0.036 mmHg @ 20°C [1]

Log P 2.22 [1]

Solubility Soluble in ethanol [8]

Part 2: Synthesis and Manufacturing
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The primary synthesis route for Florol® is the Prins cyclization reaction.[9][10] This reaction

involves the electrophilic addition of an aldehyde to an alkene followed by nucleophilic capture

of the resulting carbocation.

General Synthesis Pathway
The synthesis of Florol® is achieved through the cyclocondensation of 3-methyl-3-buten-1-ol

and 3-methylbutanal (isovaleraldehyde) on silica gel and aluminum oxide in the presence of a

solvent.[1][11]

Reactants

Reaction Conditions

3-Methyl-3-buten-1-ol

Prins Cyclization

3-Methylbutanal

Silica Gel / Aluminum Oxide

Solvent

Florol®
(tetrahydro-4-methyl-2-(2-methylpropyl)-2H-pyran-4-ol)

Click to download full resolution via product page

Caption: Synthesis of Florol® via Prins Cyclization.

Experimental Protocol: Prins Cyclization for Florol®
Synthesis
The following is a generalized protocol based on described synthesis methods.[9][10][12]
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Reactant Preparation: Equimolar amounts of isovaleraldehyde and isoprenol are prepared.

Catalyst System: A catalyst system, such as p-toluenesulfonic acid dispersed on silica gel, is

prepared.

Reaction Execution: The reactants are mixed in a suitable solvent (e.g., methylene chloride)

or under solvent-free conditions.

Temperature Control: The reaction mixture is maintained at a specific temperature, for

example, 60°C in methylene chloride or room temperature for solvent-free methods.[9][10]

Reaction Monitoring: The progress of the reaction is monitored by techniques such as Thin

Layer Chromatography (TLC) or Gas Chromatography (GC).

Work-up and Purification: Upon completion, the reaction mixture is worked up to remove the

catalyst and any unreacted starting materials. The crude product is then purified, typically by

column chromatography, to yield Florol® as a mixture of diastereoisomers.[10]

Part 3: Analytical Characterization
The identity and purity of Florol® are confirmed using standard analytical techniques.

Gas Chromatography-Mass Spectrometry (GC-MS): Used to determine the purity of the

compound and identify its characteristic fragmentation pattern.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed

information about the molecular structure, including the connectivity of atoms and the

stereochemistry of the molecule.

Fourier-Transform Infrared (FTIR) Spectroscopy: Used to identify the functional groups

present in the molecule, such as the hydroxyl (-OH) and ether (C-O-C) groups.

Part 4: Applications in Fragrance and Beyond
Florol® is a versatile ingredient in the fragrance industry.[2][3][5]

Perfumery: It is used to create or enhance floral notes, particularly muguet and lilac accords.

[1][4] Its stability makes it a suitable replacement for less stable floral aldehydes.[2][6]
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Functional Fragrances: Due to its stability in various media, it is incorporated into a wide

range of products, including fine fragrances, shampoos, shower gels, soaps, detergents, and

fabric softeners.[2][13]

Research: Florol® can serve as a starting material for the synthesis of other fragrance

compounds, such as Clarycet, which has a herbal-floral scent.[10]

Part 5: Safety and Regulatory Information
Florol® is classified as causing serious eye irritation.[7][14] Standard safety precautions, such

as wearing protective gloves and eye protection, should be followed when handling this

chemical.[14] It is listed on various international chemical inventories, indicating its global use

and regulation.

Conclusion
Florol®, chemically known as tetrahydro-4-methyl-2-(2-methylpropyl)-2H-pyran-4-ol, is a key

component in modern perfumery, valued for its fresh floral scent and stability. The synthesis of

this molecule is a well-established process, primarily relying on the Prins cyclization. In

contrast, the chemical name "4-allyltetrahydropyran-4-ol" does not correspond to a recognized

fragrance ingredient in the available scientific and commercial literature. This guide provides a

comprehensive technical overview of Florol®, clarifying its identity and detailing its properties,

synthesis, and applications for professionals in research and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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